![molecular formula C19H20N4O4S B213955 1-ethyl-N-{4-[(4-methoxyanilino)sulfonyl]phenyl}-1H-pyrazole-3-carboxamide](/img/structure/B213955.png)
1-ethyl-N-{4-[(4-methoxyanilino)sulfonyl]phenyl}-1H-pyrazole-3-carboxamide
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Overview
Description
1-ethyl-N-{4-[(4-methoxyanilino)sulfonyl]phenyl}-1H-pyrazole-3-carboxamide, also known as E7046, is a small molecule inhibitor that has shown promising results in preclinical studies for the treatment of various types of cancer and other diseases.
Mechanism of Action
1-ethyl-N-{4-[(4-methoxyanilino)sulfonyl]phenyl}-1H-pyrazole-3-carboxamide works by inhibiting the activity of the enzyme phosphatidylinositol 3-kinase (PI3K) delta, which is involved in the regulation of cell growth and survival. By inhibiting PI3K delta, this compound can induce cell death in cancer cells and reduce inflammation in inflammatory diseases.
Biochemical and Physiological Effects:
This compound has been shown to induce cell death in cancer cells and reduce inflammation in inflammatory diseases. This compound has also been shown to inhibit the production of cytokines, which are involved in the inflammatory response.
Advantages and Limitations for Lab Experiments
One advantage of using 1-ethyl-N-{4-[(4-methoxyanilino)sulfonyl]phenyl}-1H-pyrazole-3-carboxamide in lab experiments is its specificity for PI3K delta, which reduces the risk of off-target effects. One limitation of using this compound in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
For 1-ethyl-N-{4-[(4-methoxyanilino)sulfonyl]phenyl}-1H-pyrazole-3-carboxamide include further preclinical studies to determine its efficacy and safety in the treatment of various types of cancer and inflammatory diseases. Clinical trials will also be necessary to determine the optimal dosage and administration of this compound in humans. Additionally, further research is needed to investigate the potential of combining this compound with other cancer treatments for improved efficacy.
Synthesis Methods
1-ethyl-N-{4-[(4-methoxyanilino)sulfonyl]phenyl}-1H-pyrazole-3-carboxamide is synthesized through a multi-step process involving several chemical reactions. The first step involves the reaction of methyl 4-aminobenzoate with 4-bromo-2-methoxybenzenesulfonyl chloride to produce 4-(4-bromo-2-methoxybenzenesulfonyl)aniline. The second step involves the reaction of 4-(4-bromo-2-methoxybenzenesulfonyl)aniline with ethyl 2-methyl-1H-pyrazole-3-carboxylate to produce 1-ethyl-N-{4-[(4-bromo-2-methoxyphenyl)sulfonyl]phenyl}-1H-pyrazole-3-carboxamide. The final step involves the reaction of 1-ethyl-N-{4-[(4-bromo-2-methoxyphenyl)sulfonyl]phenyl}-1H-pyrazole-3-carboxamide with sodium methoxide in methanol to produce this compound.
Scientific Research Applications
1-ethyl-N-{4-[(4-methoxyanilino)sulfonyl]phenyl}-1H-pyrazole-3-carboxamide has been shown to have promising results in preclinical studies for the treatment of various types of cancer, including breast cancer, ovarian cancer, and pancreatic cancer. This compound has also shown potential for the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.
properties
Molecular Formula |
C19H20N4O4S |
---|---|
Molecular Weight |
400.5 g/mol |
IUPAC Name |
1-ethyl-N-[4-[(4-methoxyphenyl)sulfamoyl]phenyl]pyrazole-3-carboxamide |
InChI |
InChI=1S/C19H20N4O4S/c1-3-23-13-12-18(21-23)19(24)20-14-6-10-17(11-7-14)28(25,26)22-15-4-8-16(27-2)9-5-15/h4-13,22H,3H2,1-2H3,(H,20,24) |
InChI Key |
ICGSHNYCCPLOHQ-UHFFFAOYSA-N |
SMILES |
CCN1C=CC(=N1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)NC3=CC=C(C=C3)OC |
Canonical SMILES |
CCN1C=CC(=N1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)NC3=CC=C(C=C3)OC |
Origin of Product |
United States |
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